1-butyl-2-(thiophen-2-yl)-1H-benzimidazole

• Molecular Formula: C15H16N2S
• Molecular Weight: 256.4 g/mol
• IUPAC Name: 1-butyl-2-thiophen-2-ylbenzimidazole
• InChI: InChI=1S/C15H16N2S/c1-2-3-10-17-13-8-5-4-7-12(13)16-15(17)14-9-6-11-18-14/h4-9,11H,2-3,10H2,1H3
• InChI Key: YNDUYFQAJSAFSP-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=CC=CC=C2N=C1C3=CC=CS3

Description

1-BUTYL-2-(THIOPHEN-2-YL)-1H-1,3-BENZODIAZOLE is a heterocyclic compound that features a benzodiazole core substituted with a butyl group and a thiophene ring

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-BUTYL-2-(THIOPHEN-2-YL)-1H-1,3-BENZODIAZOLE can be synthesized through a multi-step process involving the formation of the benzodiazole core followed by the introduction of the butyl and thiophene substituents. One common method involves the cyclization of an o-phenylenediamine derivative with a suitable carboxylic acid or its derivative to form the benzodiazole core. Subsequent alkylation with butyl halides and thiophene derivatives under appropriate conditions yields the target compound.

Industrial Production Methods: Industrial production of 1-BUTYL-2-(THIOPHEN-2-YL)-1H-1,3-BENZODIAZOLE typically involves optimizing the reaction conditions to maximize yield and purity. This may include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions efficiently.

Chemical Reactions Analysis

Types of Reactions: 1-BUTYL-2-(THIOPHEN-2-YL)-1H-1,3-BENZODIAZOLE undergoes various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The benzodiazole core can be reduced under specific conditions to yield dihydrobenzodiazole derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the thiophene ring and the benzodiazole core.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid are commonly used.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride.

Substitution: Halogenating agents, nucleophiles, and electrophiles under controlled conditions.

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Dihydrobenzodiazole derivatives.

Substitution: Various substituted benzodiazole and thiophene derivatives.

Scientific Research Applications

1-BUTYL-2-(THIOPHEN-2-YL)-1H-1,3-BENZODIAZOLE has been explored for its applications in several scientific fields:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical agent due to its unique structural features.

Industry: Utilized in the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Mechanism of Action

The mechanism of action of 1-BUTYL-2-(THIOPHEN-2-YL)-1H-1,3-BENZODIAZOLE depends on its specific application. In biological systems, it may interact with cellular targets such as enzymes or receptors, modulating their activity. The thiophene ring and benzodiazole core can participate in various interactions, including hydrogen bonding, π-π stacking, and hydrophobic interactions, influencing the compound’s biological activity.

Comparison with Similar Compounds

• 1-BUTYL-2-(THIOPHEN-2-YL)-1H-BENZIMIDAZOLE
• 1-BUTYL-2-(THIOPHEN-2-YL)-1H-INDOLE
• 1-BUTYL-2-(THIOPHEN-2-YL)-1H-PYRAZOLE

Comparison: 1-BUTYL-2-(THIOPHEN-2-YL)-1H-1,3-BENZODIAZOLE is unique due to the presence of both the benzodiazole core and the thiophene ring, which confer distinct electronic and steric properties. Compared to similar compounds, it may exhibit different reactivity and biological activity profiles, making it a valuable compound for various applications.